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Compound of Interest

Compound Name: Ethyl anthracene-9-carboxylate

Cat. No.: B169361

Technical Support Center: Ethyl Anthracene-9-
carboxylate

Welcome to the Technical Support Center for Ethyl Anthracene-9-carboxylate. This resource
is designed to assist researchers, scientists, and drug development professionals in
overcoming common challenges associated with the handling and use of this compound in
various experimental settings. Here, you will find troubleshooting guides and frequently asked
questions (FAQs) to support your research endeavors.

Frequently Asked Questions (FAQs)
Q1: What are the general physicochemical properties of Ethyl anthracene-9-carboxylate?

Ethyl anthracene-9-carboxylate is an ester derivative of anthracene-9-carboxylic acid. Key
physicochemical properties are summarized below.

Property Value
Molecular Formula C17H1402
Molecular Weight 250.29 g/mol
Appearance Pale yellow solid
LogP 4.17
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Q2: In which organic solvents is Ethyl anthracene-9-carboxylate soluble?

While specific quantitative solubility data for Ethyl anthracene-9-carboxylate is not
extensively published, information on the closely related parent compound, 9-
Anthracenecarboxylic acid, provides a useful reference. 9-Anthracenecarboxylic acid is soluble
in several organic solvents at approximately 1 mg/mL.[1] Based on its chemical structure, Ethyl
anthracene-9-carboxylate is expected to have similar or slightly better solubility in non-polar
organic solvents.

Solvent Expected Solubility
Dimethyl Sulfoxide (DMSO) Soluble
Dimethylformamide (DMF) Soluble

Ethanol Soluble

Methanol Likely Soluble
Acetone Likely Soluble
Acetonitrile Likely Soluble

Ethyl Acetate Likely Soluble
Chloroform Soluble[2]

It is always recommended to perform a small-scale solubility test to determine the optimal
solvent and concentration for your specific application.

Troubleshooting Guides

Issue 1: Precipitation of Ethyl anthracene-9-carboxylate
upon dilution in aqueous solutions (e.g., cell culture
media).

This is a common issue for hydrophobic compounds like Ethyl anthracene-9-carboxylate
when transferring from a concentrated organic stock solution to an aqueous buffer.
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Precipitation Observed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://cdn.caymanchem.com/cdn/insert/36180.pdf
https://pubmed.ncbi.nlm.nih.gov/3718080/
https://pubmed.ncbi.nlm.nih.gov/3718080/
https://www.benchchem.com/product/b169361#solving-solubility-issues-of-ethyl-anthracene-9-carboxylate-in-specific-applications
https://www.benchchem.com/product/b169361#solving-solubility-issues-of-ethyl-anthracene-9-carboxylate-in-specific-applications
https://www.benchchem.com/product/b169361#solving-solubility-issues-of-ethyl-anthracene-9-carboxylate-in-specific-applications
https://www.benchchem.com/product/b169361#solving-solubility-issues-of-ethyl-anthracene-9-carboxylate-in-specific-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b169361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

